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Compound of Interest

Compound Name: Delamanid-d4-1

Cat. No.: B12371998 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of Delamanid-d4, a deuterated analog of the potent antitubercular drug Delamanid.

Due to its classification as a potent pharmaceutical compound and its acute oral and aquatic

toxicity, strict adherence to the following procedures is mandatory to ensure personnel safety

and environmental protection.

Compound Identification and Hazard Summary
Delamanid-d4 is the deuterium-labeled version of Delamanid, an inhibitor of mycolic acid

synthesis in mycobacteria. While the deuteration is not considered to introduce new hazardous

properties, the inherent toxicity of the parent compound necessitates a cautious approach.

Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic life.

[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects.[1]

Note: Some safety data sheets may also classify this as a "pharmaceutical related compound

of unknown potency," warranting handling with a high degree of caution.

Physicochemical and Storage Data
Proper storage and handling are critical to maintain the integrity of Delamanid-d4 and to

prevent accidental exposure.

Property Value

Molecular Formula C₂₅H₂₁D₄F₃N₄O₆

Molecular Weight 538.51 g/mol

Appearance White to light brown solid

Solubility - DMSO: ≥ 20 mg/mL - DMF: ≥ 25 mg/mL

Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 1

month

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory for all personnel handling Delamanid-d4 to

minimize the risk of exposure through inhalation, ingestion, or skin contact.
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PPE Category Item Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Protects against accidental

splashes or aerosolized

particles.

Hand Protection
Double-gloving with nitrile

gloves

Provides a barrier against skin

contact. The outer glove

should be changed

immediately upon

contamination.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection N95 or higher-rated respirator

Recommended when handling

the powder outside of a

certified chemical fume hood to

prevent inhalation.

Step-by-Step Handling and Operational Plan
A systematic approach to handling Delamanid-d4 is essential to ensure safety and

experimental accuracy.

Preparation:

Designated Area: All handling of Delamanid-d4 powder must be conducted in a designated

area, such as a chemical fume hood or a ventilated balance enclosure, to control airborne

particles.

Gather Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats,

vials, solvents) and waste containers are within the designated handling area.

Don PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Handling:
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Weighing: Carefully weigh the desired amount of Delamanid-d4, minimizing the creation of

dust.

Solution Preparation: To dissolve, slowly add the solvent to the solid to prevent splashing. If

necessary, gentle warming or sonication can be used to aid dissolution.

Labeling: Clearly label all containers with the compound name, concentration, solvent, and

date of preparation.

Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with Delamanid-d4 using an appropriate cleaning agent.

Doff PPE: Remove PPE in the reverse order it was put on, being careful to avoid

contaminating skin or clothing.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete, even

if gloves were worn.

Disposal Plan
Proper disposal of Delamanid-d4 and associated waste is crucial to prevent environmental

contamination.
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Waste Type Disposal Procedure

Solid Waste

- Unused or expired Delamanid-d4 powder

should be collected in a clearly labeled, sealed

container. - Contaminated items such as weigh

boats, pipette tips, and gloves should also be

placed in this container.

Liquid Waste

- Solutions containing Delamanid-d4 should be

collected in a labeled, sealed, and non-reactive

waste container.

Final Disposal

All waste containing Delamanid-d4 must be

disposed of as hazardous chemical waste

through a licensed hazardous material disposal

company. Incineration is often the preferred

method for potent pharmaceutical compounds.

Visualized Workflows and Pathways
To further clarify procedural and biological concepts, the following diagrams are provided.
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Delamanid Mechanism of Action

Delamanid (Prodrug)

Activated Delamanid Metabolite

Activation by F420-dependent nitroreductase

Inhibits

Mycolic Acid Synthesis

Mycobacterial Cell Wall Integrity
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Experimental Workflow: Pharmacokinetic Study

Preparation

Administration & Sampling

Analysis

Weigh Delamanid-d4

Prepare Dosing Solution

Administer to Animal Model

Collect Blood Samples at Time Points

Extract Drug from Plasma

LC-MS/MS Analysis

Pharmacokinetic Modeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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